2-(3-Bromophenoxy)acetohydrazide

• IUPAC Name: 2-(3-bromophenoxy)acetohydrazide
• InChI: InChI=1S/C8H9BrN2O2/c9-6-2-1-3-7(4-6)13-5-8(12)11-10/h1-4H,5,10H2,(H,11,12)
• InChI Key: WCLRUQSYBWYTOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)OCC(=O)NN
• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol

Description

“2-(3-Bromophenoxy)acetohydrazide” is a chemical compound with the molecular formula C8H9BrN2O2. It has a molecular weight of 245.08.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9BrN2O2/c9-6-2-1-3-7(4-6)13-5-8(12)11-10/h1-4H,5,10H2,(H,11,12). This indicates the presence of bromine, nitrogen, and oxygen atoms in the molecule.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Antimicrobial Activities

Research indicates that derivatives of 2-(3-Bromophenoxy)acetohydrazide have been synthesized and evaluated for antimicrobial properties. For instance, compounds derived from 2-(4-bromo-3-methylphenoxy)acetohydrazide, through the process of esterification and hydrazination, followed by reactions with different aromatic aldehydes, have been shown to exhibit significant antibacterial and antifungal activities. These activities were assessed based on their ability to inhibit the growth of various microbial strains, demonstrating the potential of such compounds in the development of new antimicrobial agents (Fuloria, Fuloria, & Gupta, 2014).

Nonlinear Optical Properties

Another area of research involves the investigation of the nonlinear optical properties of hydrazones derived from this compound. Studies on these derivatives have revealed their potential in optical device applications, such as optical limiters and optical switches. This is attributed to their significant third-order nonlinear optical properties, which were characterized using techniques like the single-beam z-scan technique. Such properties make these compounds candidates for use in various optical and photonic devices, highlighting the versatility of this compound derivatives in material science (Naseema et al., 2010).

Anticonvulsant Activities

The anticonvulsant activity of compounds related to this compound has also been explored. Specifically, derivatives have been synthesized and tested for their efficacy in preventing seizures, with some compounds showing promising results in standard anticonvulsant test models. These studies not only suggest the therapeutic potential of these compounds in treating epilepsy but also highlight the importance of structural modification in enhancing biological activity (Kumar et al., 2011).

Safety and Hazards

The safety information for 2-(3-Bromophenoxy)acetohydrazide includes several hazard statements: H315, H319, H335. These indicate that the compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that hydrazides, a functional group present in 2-(3-bromophenoxy)acetohydrazide, are key intermediates and valuable starting materials for synthesizing novel biologically active derivatives . These derivatives have been found to exhibit antibacterial, antifungal, and antimicrobial activities .

Mode of Action

It is known that the compound can form coordination polymers with metal ions such as ni(ii), where it acts as a bidentate ligand coordinating through the carbonyl oxygen atom and the amine nitrogen .

Biochemical Pathways

It is known that hydrazide derivatives can influence various biochemical pathways due to their broad spectrum of biological activities .

Result of Action

It is known that hydrazide derivatives can exhibit a range of biological activities, including antibacterial, antifungal, and antimicrobial effects .